Cas no 2308273-81-4 (N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide)

• Product Name: N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide
• CAS No: 2308273-81-4
• MF: C₁₂H₁₂ClNO₃S
• MW: 285.746581077576
• CID: 5413685
• PubChem ID: 145875979
• Update Time: 2025-06-13

N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26605236
• Z2285377770
• 2308273-81-4
• N-(5-chloro-1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)-N-methylprop-2-enamide
• N-(5-Chloro-1,1-dioxo-2,3-dihydro-1-benzothiophen-3-yl)-N-methylprop-2-enamide
• N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide

• Inchi： 1S/C12H12ClNO3S/c1-3-12(15)14(2)10-7-18(16,17)11-5-4-8(13)6-9(10)11/h3-6,10H,1,7H2,2H3
• InChI Key： NYITUOCBWHCOSF-UHFFFAOYSA-N
• SMILES： C(N(C1CS(=O)(=O)C2=CC=C(Cl)C=C21)C)(=O)C=C

Computed Properties

• Exact Mass: 285.0226421g/mol
• Monoisotopic Mass: 285.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Additional information on N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide

Professional Introduction to N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide (CAS No. 2308273-81-4)

N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2308273-81-4, has garnered attention due to its unique chemical properties and its promising role in the development of novel therapeutic agents. The molecular framework of this compound incorporates a benzo[b]thiophene core, which is functionalized with a chloro group and an amide moiety, making it a candidate for further exploration in medicinal chemistry.

The benzo[b]thiophene scaffold is a well-studied heterocyclic system known for its presence in numerous bioactive molecules. The introduction of a 5-Chloro substituent into this scaffold can significantly influence the electronic and steric properties of the molecule, potentially modulating its biological activity. This modification has been strategically employed in the synthesis of various pharmacologically relevant compounds, where the chloro group often serves as a key pharmacophore. The presence of this group can enhance the lipophilicity and binding affinity of the molecule to biological targets, thereby improving its pharmacokinetic profile.

The amide functionality in N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide contributes to the compound's versatility in drug design. Amides are common motifs in pharmaceuticals due to their stability and their ability to form hydrogen bonds with biological targets. The N-methyl group on the amide nitrogen further enhances the compound's solubility and metabolic stability, which are critical factors in drug development. These structural features make the compound an attractive candidate for further investigation into its potential therapeutic applications.

In recent years, there has been significant interest in developing novel compounds that target inflammation and pain pathways. The benzo[b]thiophene scaffold has been extensively studied for its anti-inflammatory properties, and modifications to this core structure have led to several clinically approved drugs. The compound N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide represents a promising derivative that could potentially exhibit similar effects while offering improved efficacy or reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative methodologies in modern drug discovery.

Evaluation of the biological activity of N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide has been conducted using various in vitro assays. Preliminary results suggest that the compound exhibits moderate activity against certain inflammatory markers and pain-related pathways. These findings are consistent with the structural features that suggest potential biological relevance. Further studies are ongoing to elucidate the precise mechanism of action and to assess its efficacy in vivo.

The development of new drug candidates is often accompanied by rigorous safety evaluations to ensure that they are suitable for clinical use. Toxicological studies have been initiated to assess the acute and chronic toxicity profiles of N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide. These studies will provide critical insights into its safety profile and will help determine whether it progresses to clinical trials. The outcomes of these studies will be instrumental in guiding future research directions and in determining potential therapeutic applications.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular modeling techniques have been used to predict the binding interactions between N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien-3-yl)-N-methyl-2-propenamide and its target proteins. These simulations have provided valuable insights into how structural modifications can influence binding affinity and selectivity. Such computational approaches complement experimental efforts by providing rapid screening tools for identifying promising candidates early in the drug development process.

The future prospects for N-(5-Chloro-2,3-dihydro-1,1-dioxidobenzo[b]thien]-3 -yl)-N-methyl--propenamide are promising given its unique structural features and preliminary biological activity. Further optimization of its chemical structure may lead to enhanced potency and selectivity for specific therapeutic targets. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in advancing this compound through preclinical development stages toward potential clinical application.

In conclusion,N-(5-Chloro-2, 3-dihydro-l, 1 -dioxidobenzo[b]thien -3 -yl)- N -methyl - 2 -propenamide (CAS No. 230827 3 -81 -4) is an intriguing compoun d with significant potential i n pharmaceutical research. Its complex molecular architecture, characterized by a benzo[b] thiophene core functionalized with a chloro group an d an amide moiety, positions it as a valuable candidate for further exploration. With ongoing studies evaluating its biological activity, toxicological profile, an d computational interactions, this compound holds promise as a novel therapeutic agent. Continued research efforts will be crucial i n unlocking its full potential i n medicine.